4-(2,5-Dichlorophenyl)-3-methoxybenzoic acid, 95%
Overview
Description
4-(2,5-Dichlorophenyl)-3-methoxybenzoic acid (DCMBA) is a small molecule that has been studied for its potential use in various scientific research applications. It is a derivative of benzoic acid and contains two chlorine atoms, which makes it a halogenated benzoic acid. DCMBA has been studied for its potential to act as a chemical reagent, a reaction intermediate, and a biochemical inhibitor. In addition, DCMBA has been studied for its potential use in biological and medical research applications.
Scientific Research Applications
4-(2,5-Dichlorophenyl)-3-methoxybenzoic acid, 95% has been studied for its potential use in various scientific research applications. It has been used as a chemical reagent in the synthesis of other compounds, as a reaction intermediate in organic synthesis, and as a biochemical inhibitor. In addition, 4-(2,5-Dichlorophenyl)-3-methoxybenzoic acid, 95% has been studied for its potential use in biological and medical research applications. It has been used to study the effects of certain drugs on the human body, to study the effects of certain hormones on the body, and to study the effects of certain enzymes on the body.
Mechanism of Action
The mechanism of action of 4-(2,5-Dichlorophenyl)-3-methoxybenzoic acid, 95% is not fully understood. However, it is thought to act as a biochemical inhibitor by binding to certain enzymes or proteins in the body and preventing them from functioning properly. This can affect the biochemical processes in the body, which can lead to physiological changes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,5-Dichlorophenyl)-3-methoxybenzoic acid, 95% are not fully understood. However, it has been shown to affect the activity of certain enzymes and proteins in the body, which can lead to changes in biochemical processes. In addition, 4-(2,5-Dichlorophenyl)-3-methoxybenzoic acid, 95% has been shown to affect the activity of certain hormones in the body, which can lead to changes in physiological processes.
Advantages and Limitations for Lab Experiments
4-(2,5-Dichlorophenyl)-3-methoxybenzoic acid, 95% has several advantages and limitations when used in lab experiments. It is a relatively inexpensive compound and is easy to synthesize. It is also relatively stable and can be stored for long periods of time. However, 4-(2,5-Dichlorophenyl)-3-methoxybenzoic acid, 95% is a halogenated compound and can be toxic if handled improperly. In addition, it can react with other compounds in the lab and can produce hazardous byproducts.
Future Directions
There are several potential future directions for research on 4-(2,5-Dichlorophenyl)-3-methoxybenzoic acid, 95%. These include further studies on its biochemical and physiological effects, studies on its potential use in drug development, and studies on its potential use in medical research. In addition, further research could be done on its synthesis method, its mechanism of action, and its potential applications in other scientific fields.
Synthesis Methods
4-(2,5-Dichlorophenyl)-3-methoxybenzoic acid, 95% can be synthesized by several different methods. The most common method is the Williamson ether synthesis, which involves the reaction of an alkyl halide and an alcohol in the presence of a base. This reaction produces an ether, which can then be further reacted with a carboxylic acid to form a carboxylic ester. The reaction of an alkyl halide and an alcohol in the presence of a base can also be used to produce the compound 4-chloro-3-methoxybenzoic acid, which can then be further reacted with 2,5-dichlorophenol in the presence of an acid to form 4-(2,5-Dichlorophenyl)-3-methoxybenzoic acid, 95%.
properties
IUPAC Name |
4-(2,5-dichlorophenyl)-3-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2O3/c1-19-13-6-8(14(17)18)2-4-10(13)11-7-9(15)3-5-12(11)16/h2-7H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYOHTGXYSWWLKA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)O)C2=C(C=CC(=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40691234 |
Source
|
| Record name | 2',5'-Dichloro-2-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40691234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261976-54-8 |
Source
|
| Record name | 2',5'-Dichloro-2-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40691234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
